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Comparative Clinical Efficacy: Data Overview

The table below summarizes key findings from clinical trials comparing pipemidic acid with other

quinolones.

Comparison
Drug

Infection Type Key Efficacy Findings Study Details

Norfloxacin [1] Complicated

UTI

Microbiological Cure:
Norfloxacin: 73% (19/26) vs.
Pipemidic Acid: 41% (16/39).

Failures/relapses significantly lower
with Norfloxacin.

Randomized clinical trial,

7-day treatment (400 mg
bid). Evaluation at 5 weeks

post-therapy.

Ofloxacin [2] Upper & Lower
UTI

Ofloxacin superior both clinically
and bacteriologically to pipemidic

acid and co-trimoxazole.

Study of 116 hospitalized
patients.

Various
(Norfloxacin,
Ofloxacin) [3]

Urinary Tract

Infections

Norfloxacin and ofloxacin were

preferable to pipemidic acid and
cinoxacin, causing fewer side-

effects.

Comparison across 40

cases of urinary infections.
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Comparison
Drug

Infection Type Key Efficacy Findings Study Details

Levofloxacin [4] Prophylaxis in

Prostate
Biopsy

Febrile UTI Rate: Pipemidic Acid-
based: 3.7% vs. Levofloxacin:
1.0%. Levofloxacin significantly

more effective.

Retrospective review of

3,694 patients. Pipemidic
acid given for 3 days vs.

single-dose Levofloxacin.

Detailed Experimental Protocols

For reliable and reproducible results, the cited studies employed specific and rigorous methodologies.

Clinical Trial: Norfloxacin vs. Pipemidic Acid for Complicated UTI
[1]

This study provides a clear example of a comparative clinical trial design.
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Patient Population:
65 patients with complicated UTIs
caused by pathogens susceptible

to both study drugs

Random Allocation

Group A:
Norfloxacin

400 mg, twice daily

Group B:
Pipemidic Acid

400 mg, twice daily

Treatment Duration: 7 days

Primary Efficacy Evaluation:
Microbiological cure rate

assessed 5 weeks after
completion of therapy

Click to download full resolution via product page

Retrospective Study: Prophylaxis in Prostate Biopsy [4]

This study compared two different antibiotic regimens used over two time periods. The workflow for data

analysis is outlined below.
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Retrospective Data Collection
(Medical Records of 3,694 patients)

Group A (2002-2004):
Pipemidic Acid 500 mg bid for 3 days

± intravenous Cefazolin

Group B (2005-2009):
Single-dose Levofloxacin 500 mg

1 hour before biopsy

Primary Outcome:
Rate of Febrile Urinary Tract Infection (fUTI)

Statistical Analysis:
Chi-square, logistic regression

Click to download full resolution via product page

Drug Profile and Clinical Context

Pipemidic Acid's Role: Pipemidic acid is a first-generation quinolone antibacterial agent with

activity against various Gram-negative bacteria [5] [6]. It is considered an older agent and is largely
superseded by newer, more potent fluoroquinolones [5].

Safety Profile: A general comparison noted that norfloxacin and ofloxacin were preferable to
pipemidic acid and cinoxacin because they caused fewer side-effects [3]. Modern fluoroquinolones

as a class carry FDA and EMA safety warnings concerning potential severe adverse effects, which
has led to restrictions on their use [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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